Cas no 627834-83-7 (4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine structure
627834-83-7 structure
Product Name:4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine
CAS No:627834-83-7
MF:C18H20ClN3O3S2
MW:425.952700614929
CID:5417742
PubChem ID:1741680
Update Time:2025-07-17

4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • N-[4-(4-chlorophenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazol-5-yl]-N',N'-dimethylpropane-1,3-diamine
    • 627834-83-7
    • F3309-3412
    • AKOS002326374
    • 4-(4-CHLOROBENZENESULFONYL)-N-[3-(DIMETHYLAMINO)PROPYL]-2-(THIOPHEN-2-YL)-1,3-OXAZOL-5-AMINE
    • STK875366
    • N1-(4-((4-chlorophenyl)sulfonyl)-2-(thiophen-2-yl)oxazol-5-yl)-N3,N3-dimethylpropane-1,3-diamine
    • N'-{4-[(4-chlorophenyl)sulfonyl]-2-(thiophen-2-yl)-1,3-oxazol-5-yl}-N,N-dimethylpropane-1,3-diamine
    • Z57363038
    • N3-[4-[(4-Chlorophenyl)sulfonyl]-2-(2-thienyl)-5-oxazolyl]-N1,N1-dimethyl-1,3-propanediamine
    • 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine
    • Inchi: 1S/C18H20ClN3O3S2/c1-22(2)11-4-10-20-17-18(21-16(25-17)15-5-3-12-26-15)27(23,24)14-8-6-13(19)7-9-14/h3,5-9,12,20H,4,10-11H2,1-2H3
    • InChI Key: USGZICBYGVBWTB-UHFFFAOYSA-N
    • SMILES: C(N(C)C)CCNC1OC(C2SC=CC=2)=NC=1S(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 425.0634615g/mol
  • Monoisotopic Mass: 425.0634615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 622.9±65.0 °C(Predicted)
  • pka: 9.40±0.28(Predicted)

4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Pricemore >>

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4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Related Literature

Additional information on 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Introduction to 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627834-83-7)

4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627834-83-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,3-oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structural features of this compound, particularly the presence of a 4-chlorobenzenesulfonyl group and a dimethylamino-substituted propyl chain, contribute to its distinct pharmacological profile.

The synthesis of 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine involves a multi-step process that typically includes the formation of the oxazole ring through a condensation reaction between an amine and an isocyanate or isothiocyanate. The introduction of the 4-chlorobenzenesulfonyl group and the dimethylamino-substituted propyl chain adds complexity to the synthesis but also enhances the compound's solubility and bioavailability.

In recent years, research on this compound has focused on its potential as a therapeutic agent for various diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, this compound has also been investigated for its antitumor properties. Preclinical studies have demonstrated that 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed as a novel anticancer agent with potential applications in both solid tumors and hematological malignancies.

The antimicrobial activity of 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine has also been explored. Research has indicated that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in light of the growing global threat posed by antibiotic-resistant pathogens. The mechanism by which this compound exerts its antimicrobial effects is not yet fully understood but may involve disruption of bacterial cell membranes or interference with essential metabolic processes.

In addition to its therapeutic potential, the pharmacokinetic properties of 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl-2-(thiophen-2-yl)-1,3-oxazol-5-am ine have been extensively studied. Its high solubility and good bioavailability make it suitable for oral administration, which is a significant advantage for drug development. Furthermore, preclinical studies have shown that it has favorable pharmacokinetic parameters, including a long half-life and low clearance rate, which may contribute to its efficacy in vivo.

The safety profile of 4-(4-chlorobenzenesulfonyl)-N-3-(dimethylamino)propyl -2 -(thiophen - 2 - y l ) - 1 , 3 - oxazol - 5 - amine strong > has also been evaluated in animal models. Toxicity studies have revealed that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 4 -( 4 - chlorobenzene sulfony l ) - N - 3 -( dimethy lamino ) prop y l - 2 -( thiophe n - 2 - y l ) - 1 , 3 - oxazol - 5 - amine strong > ( CAS No . 6 278 3 4 - 8 3 - 7 ) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory disorders, cancer, and microbial infections make it an exciting candidate for drug development in the pharmaceutical industry.

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